Cas no 1218267-66-3 (1-2-(4-ethoxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one
• CAS No: 1218267-66-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5919819
• PubChem ID: 39058013
• Update Time: 2025-06-09

1-2-(4-ethoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one
• rac-1-[(1r,2r)-2-(4-ethoxyphenyl)cyclopropyl]ethan-1-one
• 1-[2-(4-ethoxyphenyl)cyclopropyl]ethan-1-one
• 1218267-66-3
• EN300-1620098

• Inchi： 1S/C13H16O2/c1-3-15-11-6-4-10(5-7-11)13-8-12(13)9(2)14/h4-7,12-13H,3,8H2,1-2H3/t12-,13-/m0/s1
• InChI Key： OQDFOQMKXLHOBD-STQMWFEESA-N
• SMILES： O=C(C)[C@@H]1C[C@H]1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one

Recent Advances in the Study of 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one (CAS: 1218267-66-3)

The compound 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one (CAS: 1218267-66-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ethoxyphenyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers utilized a palladium-catalyzed cyclopropanation reaction, which proved to be both cost-effective and environmentally friendly. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacological investigations have revealed that 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID). Additionally, its unique chemical structure may reduce the gastrointestinal side effects commonly associated with traditional NSAIDs.

Another promising application of this compound lies in its neuroprotective effects. Recent preclinical studies have indicated that 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involved in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings open new avenues for the development of therapeutics targeting central nervous system disorders.

Despite these advancements, challenges remain in the development of 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique pharmacological profile and recent synthetic improvements position it as a strong candidate for further investigation.

In conclusion, the latest research on 1-2-(4-ethoxyphenyl)cyclopropylethan-1-one (CAS: 1218267-66-3) highlights its multifaceted potential in drug discovery. With continued optimization and validation, this compound may soon transition from the laboratory to clinical trials, offering new treatment options for inflammatory and neurodegenerative diseases.